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Compound of Interest

Compound Name: Methyl 4-pyridylacetate

Cat. No.: B1295237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-pyridylacetate is a heterocyclic compound of interest in medicinal chemistry and

drug discovery due to the prevalence of the pyridine scaffold in numerous pharmaceuticals. A

thorough understanding of its physicochemical properties is fundamental for predicting its

behavior in biological systems, guiding formulation development, and enabling rational drug

design. This technical guide provides a comprehensive overview of the known and estimated

physicochemical properties of Methyl 4-pyridylacetate, details relevant experimental protocols

for their determination, and presents logical workflows for its analysis.

Core Physicochemical Properties
The physicochemical properties of a compound govern its absorption, distribution, metabolism,

and excretion (ADME) profile, as well as its potential for interacting with biological targets. The

key properties for Methyl 4-pyridylacetate are summarized below.

Data Presentation
Table 1: Physicochemical Properties of Methyl 4-pyridylacetate
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Property Value Source/Method

Molecular Formula C₈H₉NO₂ PubChem[1]

Molecular Weight 151.16 g/mol PubChem[1]

Melting Point
Not Experimentally Determined

(Estimated)
-

Boiling Point
Not Experimentally Determined

(Estimated)
-

Density
Not Experimentally Determined

(Estimated)
-

pKa (of the pyridinium ion)
Not Experimentally Determined

(Estimated)
-

Water Solubility
2.587 x 10⁵ mg/L at 25 °C

(Estimated)
FlavScents

logP (Octanol-Water Partition

Coefficient)
0.3 (Computed) PubChem (XLogP3)[1]

CAS Number 29800-89-3 NIST[2]

Note on Estimated Values: Direct experimental data for the melting point, boiling point, density,

and pKa of Methyl 4-pyridylacetate are not readily available in the searched literature. The

values for related isomers, such as Methyl 2-pyridylacetate, can provide an approximation. For

instance, Methyl 2-pyridylacetate is a liquid at room temperature with a boiling point of 103 °C

at 0.5 mmHg and a density of 1.119 g/mL at 25 °C[3]. The pKa of the conjugate acid of 4-

methylpyridine is 5.98[4]. These values for related compounds can serve as a preliminary

reference, but experimental determination for Methyl 4-pyridylacetate is crucial for accurate

characterization.

Experimental Protocols
Accurate determination of physicochemical properties relies on standardized experimental

protocols. Below are detailed methodologies for key experiments.
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Melting Point Determination
Methodology: Capillary Melting Point

Sample Preparation: A small amount of finely powdered, dry Methyl 4-pyridylacetate is

packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a rapid rate initially, and then slowed to 1-2 °C per minute as the

estimated melting point is approached.

Determination: The melting range is recorded from the temperature at which the first drop of

liquid appears to the temperature at which the entire sample is liquid.

Boiling Point Determination
Methodology: Distillation

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Procedure: A sample of Methyl 4-pyridylacetate is placed in the round-bottom flask along

with boiling chips. The apparatus is heated gently.

Determination: The boiling point is the temperature at which the vapor and liquid phases are

in equilibrium, observed as a stable temperature on the thermometer as the liquid condenses

and is collected in the receiving flask. For high-boiling liquids, vacuum distillation is

employed to prevent decomposition.

pKa Determination
Methodology: Potentiometric Titration

Solution Preparation: A standard solution of Methyl 4-pyridylacetate is prepared in water or

a suitable co-solvent.
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Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl).

Data Acquisition: The pH of the solution is measured using a calibrated pH meter after each

addition of the titrant.

Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined from the

pH at the half-equivalence point, where half of the pyridine nitrogen atoms are protonated.

logP Determination
Methodology: Shake-Flask Method

System Preparation: n-Octanol and water are mutually saturated by shaking them together

and allowing the phases to separate.

Procedure: A known amount of Methyl 4-pyridylacetate is dissolved in one of the phases.

This solution is then mixed with a known volume of the other phase in a separatory funnel.

The funnel is shaken to allow for partitioning of the compound between the two phases until

equilibrium is reached.

Phase Separation and Analysis: The two phases are separated. The concentration of Methyl
4-pyridylacetate in each phase is determined using a suitable analytical technique, such as

UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

Calculation: The logP is calculated as the logarithm of the ratio of the concentration of the

compound in the octanol phase to its concentration in the aqueous phase.

Logical and Experimental Workflows
Visualizing the logical relationships and experimental processes is crucial for understanding the

analysis of Methyl 4-pyridylacetate.
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Caption: Experimental workflow for the synthesis, purification, and characterization of Methyl
4-pyridylacetate.
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Caption: Interrelationship of physicochemical properties and their impact on drug
development.

Conclusion
This technical guide has synthesized the available information on the physicochemical

properties of Methyl 4-pyridylacetate. While some key experimental data remains to be

determined, the provided estimates and detailed experimental protocols offer a solid foundation

for researchers. The presented workflows illustrate the logical progression from synthesis to

characterization and the critical role of these properties in the broader context of drug discovery

and development. Accurate experimental determination of the melting point, boiling point,

density, and pKa is highly recommended for future studies to build a complete and reliable

profile of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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